Cas no 637015-82-8 ([4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile)

[4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile structure
637015-82-8 structure
Product Name:[4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile
CAS No:637015-82-8
MF:C11H7ClN2S
MW:234.704679727554
CID:867426
Update Time:2023-08-03

[4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • [4-(3-chlorophenyl)-1,3-thiazol-2-yl]acetonitrile
    • STL141115
    • BBL007245
    • BB 0242715
    • [4-(3-Chloro-phenyl)-thiazol-2-yl]-acetonitrile
    • [4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile
    • Inchi: 1S/C11H7ClN2S/c12-9-3-1-2-8(6-9)10-7-15-11(14-10)4-5-13/h1-3,6-7H,4H2
    • InChI Key: HNDZLHDBJXLWEL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=CSC(CC#N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Topological Polar Surface Area: 64.9
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